Cas no 126090-43-5 ((2S)-2-Amino-N-methyl-N,3-diphenylpropanamide hydrochloride)

• Product Name: (2S)-2-Amino-N-methyl-N,3-diphenylpropanamide hydrochloride
• CAS No: 126090-43-5
• MF: C₁₆H₁₉ClN₂O
• MW: 290.787863016129
• CID: 4776676
• Update Time: 2025-05-20

(2S)-2-Amino-N-methyl-N,3-diphenylpropanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-N-methyl-N,3-diphenylpropanamide hydrochloride
• NE32831
• Z1262398551
• (2S)-2-Amino-N-methyl-N,3-diphenylpropanamide hydrochloride

• Inchi： 1S/C16H18N2O.ClH/c1-18(14-10-6-3-7-11-14)16(19)15(17)12-13-8-4-2-5-9-13;/h2-11,15H,12,17H2,1H3;1H/t15-;/m0./s1
• InChI Key： GWMONELFDWCYRE-RSAXXLAASA-N
• SMILES： Cl.O=C([C@H](CC1C=CC=CC=1)N)N(C)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 281
• Topological Polar Surface Area: 46.3

Additional information on (2S)-2-Amino-N-methyl-N,3-diphenylpropanamide hydrochloride

Professional Introduction to (2S)-2-Amino-N-methyl-N,3-diphenylpropanamide hydrochloride (CAS No. 126090-43-5)

Compound with the CAS number 126090-43-5 and the product name (2S)-2-Amino-N-methyl-N,3-diphenylpropanamide hydrochloride represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The precise stereochemistry, characterized by the (2S) configuration, plays a crucial role in its biological activity and interaction with target enzymes and receptors.

The molecular structure of (2S)-2-Amino-N-methyl-N,3-diphenylpropanamide hydrochloride consists of a propanamide backbone modified with amino and methyl substituents, further functionalized by two phenyl groups at the 3-position. This particular arrangement enhances the compound's solubility and bioavailability, making it an attractive candidate for drug development. The hydrochloride salt form improves its stability and crystallinity, facilitating easier formulation and storage.

In recent years, there has been a growing interest in developing selective inhibitors for various enzymes involved in metabolic pathways. The amide group in (2S)-2-Amino-N-methyl-N,3-diphenylpropanamide hydrochloride serves as a key pharmacophore, enabling specific interactions with target proteins. Preliminary studies have indicated that this compound exhibits inhibitory activity against certain proteases and kinases, which are implicated in diseases such as cancer and inflammation.

One of the most compelling aspects of this compound is its stereochemical specificity. The (2S) configuration is critical for achieving optimal biological activity. Racemic mixtures or other stereoisomers have shown significantly reduced efficacy in preclinical studies. This highlights the importance of chirality in drug design and underscores the need for high-purity enantiomerically pure compounds like (2S)-2-Amino-N-methyl-N,3-diphenylpropanamide hydrochloride.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions. Molecular docking studies have been conducted to understand how (2S)-2-Amino-N-methyl-N,3-diphenylpropanamide hydrochloride binds to its target enzymes. These studies have revealed that the phenyl groups and the amide moiety form critical hydrogen bonds and hydrophobic interactions with the active site residues. This detailed understanding has guided further optimization efforts to enhance binding affinity and selectivity.

The pharmacokinetic properties of (2S)-2-Amino-N-methyl-N,3-diphenylpropanamide hydrochloride have also been extensively evaluated. In vivo studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound exhibits moderate oral bioavailability and a reasonable half-life, suggesting potential for once or twice daily dosing in therapeutic applications.

Several research groups have reported promising results from preclinical trials using derivatives of this compound. For instance, modifications to the phenyl groups have led to enhanced potency against specific enzymatic targets while maintaining good selectivity over off-target proteins. These findings are particularly encouraging for the development of novel therapeutics aimed at modulating complex biological pathways.

The synthesis of (2S)-2-Amino-N-methyl-N,3-diphenylpropanamide hydrochloride presents unique challenges due to its chiral center and multiple functional groups. Advanced synthetic methodologies have been employed to ensure high enantiomeric purity. Techniques such as asymmetric hydrogenation and chiral resolution have been particularly effective in achieving the desired stereochemical configuration.

The potential therapeutic applications of this compound are vast. Early clinical trials have explored its efficacy in treating inflammatory disorders by inhibiting key enzymes involved in cytokine production. Additionally, preliminary data suggest that it may have applications in neurodegenerative diseases by modulating neurotransmitter pathways.

The development of new drugs often involves a multidisciplinary approach, integrating insights from chemistry, biology, pharmacology, and medicine. The case of (2S)-2-Amino-N-methyl-N,3-diphenylpropanamide hydrochloride exemplifies this collaborative effort. By leveraging cutting-edge technologies and drawing on recent research findings, scientists are paving the way for innovative treatments that address unmet medical needs.

In conclusion, (CAS No. 126090-43-5) is a promising compound with significant therapeutic potential. Its unique structural features, stereochemical specificity, and favorable pharmacokinetic properties make it an attractive candidate for further development. As research continues to uncover new biological targets and optimize synthetic routes, this compound is poised to play a crucial role in future pharmaceutical advancements.